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Compound of Interest

Compound Name: Ethyl-1,1-d2-benzene

Cat. No.: B154824

Essential Safety and Handling Guide for Ethyl-
1,1-d2-benzene

This guide provides immediate and essential safety, operational, and disposal information for
laboratory personnel working with Ethyl-1,1-d2-benzene. Given its chemical similarity to
ethylbenzene, this document adheres to the safety protocols established for the non-
deuterated compound.

Hazard Identification and Immediate Precautions

Ethyl-1,1-d2-benzene should be handled with the same precautions as ethylbenzene. It is a
highly flammable liquid and vapor that can cause serious health effects.[1][2][3] Key hazards
include skin and eye irritation, respiratory tract irritation, and potential for serious damage to
organs through prolonged or repeated exposure.[1][4] It is also harmful if inhaled and may be
fatal if swallowed and enters the airways.[2][3]

Immediate Actions:

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[4]

 Eliminate all ignition sources, including heat, sparks, open flames, and hot surfaces.[2][5]
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o Ensure all containers and receiving equipment are properly grounded and bonded to prevent
static discharge.[1][5]

e Use only non-sparking tools when handling.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure. The following table summarizes the
required PPE for handling Ethyl-1,1-d2-benzene.
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Body Part

Required PPE

Specifications and Rationale

Eyes/Face

Chemical Splash Goggles or
Full-Face Shield

Must provide a tight seal to
protect against splashes and
vapors that can cause serious
eye irritation.[6] A face shield
offers broader protection and
should be used with goggles
when handling larger
quantities.[1][6]

Hands

Chemical-Resistant Gloves

Nitrile gloves are suitable for
incidental contact. For
prolonged or splash contact,
Viton or PVA gloves are
recommended.[4] Always
inspect gloves for integrity
before use and replace them

immediately if contaminated.[4]

Body

Fully-Buttoned Laboratory
Coat

Provides a primary barrier
against accidental splashes.
For tasks with a higher risk of
significant exposure, a
chemically resistant apron or

full-body suit should be worn.

[1]14]

Respiratory

Air-Purifying Respirator or
SCBA

Required when ventilation is
insufficient or when exposure
limits may be exceeded.[1] The
type of respirator should be
selected based on a formal risk

assessment.

Exposure Limits and Physical Properties

Familiarity with occupational exposure limits (OELs) and the substance's physical properties is

essential for a safe working environment. The data for ethylbenzene is used as a proxy.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.mcrsafety.com/blog/solvents/
https://amsty.com/images/MSDS-Other/Ethylbenzene_SDS_US_EN.pdf
https://www.mcrsafety.com/blog/solvents/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ethylbenzene_2015-11-25.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ethylbenzene_2015-11-25.docx
https://amsty.com/images/MSDS-Other/Ethylbenzene_SDS_US_EN.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ethylbenzene_2015-11-25.docx
https://amsty.com/images/MSDS-Other/Ethylbenzene_SDS_US_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Occupational Exposure Limits for Ethylbenzene([7]

Organization TWA (8-Hour) STEL (15-Minute)
OSHA (PEL) 100 ppm

NIOSH (REL) 100 ppm 125 ppm

ACGIH (TLV) 20 ppm

Physical and Chemical Properties|[2]

Property Value

Appearance Colorless liquid

Flash Point 15-23°C

Ignition Temperature 430 °C

Vapor Density Heavier than air

Density 0.86 - 0.87 g/cm3 (at 20 °C)

Spill and Emergency Procedures

Prompt and correct response to a spill is crucial to prevent injury and further contamination.

o Small Spills (Cleanable within 10 minutes):

[¢]

Alert personnel in the immediate area.

o

Ensure you are wearing the appropriate PPE, including respiratory protection if necessary.

[4]

o

Absorb the spill with an inert, non-combustible material such as dry sand or earth.[7]

o

Collect the absorbed material using non-sparking tools and place it into a sealed, properly
labeled container for hazardous waste disposal.[7]
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o Ventilate the area.
o Large Spills:
o Immediately evacuate the area and secure it to prevent entry.[4]

o Activate the nearest fire alarm and notify your institution's emergency response team (e.g.,
Environmental Health & Safety).[4]

o If safe to do so, remove all ignition sources.[1]

Handling and Disposal Workflow

The following workflow diagram outlines the critical steps for safely handling and disposing of
Ethyl-1,1-d2-benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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